4-chloro-N-(2-methylpropyl)-2-nitroaniline
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Description
Contextualization of Nitroaromatic and Aniline (B41778) Compounds in Scholarly Investigations
Nitroaromatic and aniline compounds are two classes of organic molecules that serve as fundamental building blocks and intermediates in a vast range of chemical and industrial processes. chemicalbook.comresearchgate.net Nitroaromatic compounds, characterized by an aromatic ring substituted with one or more nitro groups (-NO₂), are extensively used in the synthesis of explosives, dyes, polymers, and pesticides. chemicalbook.com The strong electron-withdrawing nature of the nitro group imparts unique chemical reactivity and physical properties to these molecules, making them a subject of intense research. chemicalbook.com However, this reactivity also contributes to their recalcitrance to biodegradation and potential environmental and health concerns, driving research into their environmental fate and remediation. chemicalbook.comnih.gov
Anilines, which are aromatic amines consisting of a phenyl group attached to an amino group (-NH₂), are cornerstones of the chemical industry. researchgate.netsigmaaldrich.com They are indispensable precursors for the manufacturing of a wide array of high-value products, including pharmaceuticals, agrochemicals, dyes, and polymers like polyurethanes. sigmaaldrich.comresearchgate.net The versatility of the aniline structure allows for extensive functionalization, enabling chemists to fine-tune the pharmacological and material properties of the resulting compounds. Much of modern synthetic chemistry focuses on developing efficient and environmentally benign methods for producing substituted anilines. researchgate.net The intersection of these two classes, in the form of nitroanilines, creates a platform for synthesizing complex molecules with diverse applications, particularly in the dye and pigment industries where they serve as key intermediates. nih.gov
Significance of 4-chloro-N-(2-methylpropyl)-2-nitroaniline within Modern Organic Chemistry and Environmental Science Research
While extensive research exists for the parent compound, 4-chloro-2-nitroaniline (B28928), scholarly literature focusing specifically on its N-alkylated derivative, 4-chloro-N-(2-methylpropyl)-2-nitroaniline, is limited. The significance of this specific compound is therefore largely inferred from the well-established roles of its structural components and the general impact of N-alkylation on nitroaniline systems.
The core structure, 4-chloro-2-nitroaniline, is a crucial intermediate, almost exclusively used in the synthesis of pigments. nih.gov Its specific substitution pattern is foundational for creating various azo dyes and pigments. In organic chemistry, the presence of chloro, nitro, and amino functional groups provides multiple reactive sites for further molecular elaboration, making it a versatile building block for more complex target molecules.
The introduction of the N-(2-methylpropyl) group (also known as an isobutyl group) modifies the physical and chemical properties of the parent aniline. N-alkylation is a common strategy in medicinal chemistry and materials science to alter characteristics such as solubility, lipophilicity, and intermolecular interactions. These modifications can, in turn, influence a compound's color fastness in dyes, its bioavailability in potential pharmaceutical applications, or its properties in polymer science. Therefore, the significance of 4-chloro-N-(2-methylpropyl)-2-nitroaniline lies in its potential as a custom-designed intermediate, offering modified properties compared to its widely used precursor.
In environmental science, the study of such derivatives is important for understanding the fate and transport of industrial chemical byproducts. The addition of the alkyl chain can alter the compound's persistence, toxicity, and biodegradability in soil and water systems compared to the parent nitroaniline.
Scope and Research Objectives Pertaining to the Chemical Compound
Given the scarcity of dedicated research, the scope for future investigation into 4-chloro-N-(2-methylpropyl)-2-nitroaniline is broad. The primary objectives would be to synthesize and comprehensively characterize the compound, followed by an exploration of its potential applications.
Key Research Objectives:
Synthesis and Purification: Development of an efficient and scalable synthetic route to produce high-purity 4-chloro-N-(2-methylpropyl)-2-nitroaniline. This would likely involve the nucleophilic aromatic substitution of a dichloronitrobenzene precursor with 2-methylpropylamine.
Structural and Spectroscopic Characterization: Unambiguous confirmation of the molecular structure using modern analytical techniques. This includes:
X-ray Crystallography: To determine the precise three-dimensional arrangement of atoms, bond lengths, bond angles, and intermolecular interactions in the solid state.
NMR Spectroscopy (¹H, ¹³C): To elucidate the connectivity and chemical environment of the hydrogen and carbon atoms.
Mass Spectrometry: To confirm the molecular weight and fragmentation pattern.
Infrared (IR) and UV-Visible Spectroscopy: To identify functional groups and characterize the electronic properties of the molecule.
Physicochemical Property Determination: Systematic measurement of key properties such as melting point, boiling point, solubility in various solvents, and partition coefficient (log P). These data are crucial for predicting its behavior in both chemical reactions and environmental systems.
Exploration of Applications: Investigation into its utility as a dye or pigment intermediate, comparing its performance (e.g., color, stability) to derivatives made from the parent 4-chloro-2-nitroaniline.
Environmental and Toxicological Assessment: Preliminary studies to understand its potential environmental impact and toxicological profile, which is a critical aspect of modern chemical research.
Fulfilling these objectives would establish a foundational dataset for 4-chloro-N-(2-methylpropyl)-2-nitroaniline, enabling its potential integration into various fields of applied chemistry.
Data Tables
Table 1: Molecular Properties of 4-chloro-N-(2-methylpropyl)-2-nitroaniline
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₀H₁₃ClN₂O₂ | chemicalbook.com |
| Molecular Weight | 228.68 g/mol | Calculated |
| CAS Number | Not available in searched literature | - |
Table 2: Physicochemical Properties of the Parent Compound, 4-chloro-2-nitroaniline
| Property | Value | Source |
|---|---|---|
| CAS Number | 89-63-4 | chemicalbook.com |
| Molecular Formula | C₆H₅ClN₂O₂ | chemicalbook.com |
| Molecular Weight | 172.57 g/mol | sigmaaldrich.com |
| Appearance | Orange-yellow or orange-red crystalline form | - |
| Melting Point | 117-119 °C | sigmaaldrich.com |
| Crystal Structure | Monoclinic, Space Group Pc | researchgate.net |
Properties
Molecular Formula |
C10H13ClN2O2 |
|---|---|
Molecular Weight |
228.67 g/mol |
IUPAC Name |
4-chloro-N-(2-methylpropyl)-2-nitroaniline |
InChI |
InChI=1S/C10H13ClN2O2/c1-7(2)6-12-9-4-3-8(11)5-10(9)13(14)15/h3-5,7,12H,6H2,1-2H3 |
InChI Key |
NWULCMLLZYUAIA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CNC1=C(C=C(C=C1)Cl)[N+](=O)[O-] |
Origin of Product |
United States |
Elucidation of Reaction Mechanisms Involving 4 Chloro N 2 Methylpropyl 2 Nitroaniline
Mechanistic Studies of Hydrogenation Pathways to Related Chloroanilines
The catalytic hydrogenation of nitroaromatic compounds is a fundamental process for producing aromatic amines. The reduction of 4-chloro-N-(2-methylpropyl)-2-nitroaniline to its corresponding diamine involves complex multi-step pathways. The reaction can proceed through two primary routes: a direct reduction pathway or a condensation-reduction pathway. The prevailing mechanism is highly dependent on reaction conditions, including the choice of catalyst and solvent.
The most commonly accepted route for the hydrogenation of nitroarenes is the direct pathway. nih.gov This mechanism involves the stepwise reduction of the nitro group without the formation of dimeric intermediates. For a substituted nitroaniline like 4-chloro-N-(2-methylpropyl)-2-nitroaniline, the process begins with the reduction of the nitro (-NO₂) group to a nitroso (-NO) group. This is followed by further reduction to a hydroxylamine (B1172632) (-NHOH) intermediate. The final step is the reduction of the hydroxylamine to the corresponding amine (-NH₂).
Ar-NO₂ → Ar-NO → Ar-NHOH → Ar-NH₂
Experimental studies on various nitroarenes have confirmed the presence of nitroso and hydroxylamine species as key intermediates. nih.gov For instance, when N-phenylhydroxylamine was subjected to standard hydrogenation conditions using a manganese catalyst, it was reduced to aniline (B41778), supporting its role as an intermediate in the direct pathway. nih.gov The complete reduction of the nitro group to an amine via this pathway is a six-electron process. The efficiency of this pathway is crucial for achieving high yields of the desired diamine product without the formation of unwanted side products.
An alternative route, the condensation pathway, can compete with the direct reduction mechanism. This pathway involves the condensation of the nitroso and hydroxylamine intermediates, which are formed during the initial stages of the reduction. nih.govacs.org The reaction between the nitrosoarene (Ar-NO) and the N-arylhydroxylamine (Ar-NHOH) leads to the formation of an azoxybenzene (B3421426) derivative (Ar-N(O)=N-Ar).
Ar-NO + Ar-NHOH → Ar-N(O)=N-Ar + H₂O
This azoxy compound can be further reduced to an azobenzene (B91143) derivative (Ar-N=N-Ar), which is then finally cleaved and reduced to form the target aniline product. acs.org The formation of these dimeric, colored intermediates (azoxy- and azobenzenes) is often undesirable as it can lead to lower yields of the primary amine and the formation of impurities. acs.org Studies have shown that these condensation reactions can occur during the catalytic reduction of various nitroaromatic compounds. researchgate.netresearchgate.netacs.org The selectivity towards the direct versus the condensation pathway is a critical aspect of process optimization.
The selectivity of nitro group hydrogenation is profoundly influenced by the choice of solvent and the nature of the catalyst. researchgate.netrsc.org The interaction between the reactants, intermediates, and the catalyst surface plays a pivotal role in determining which reaction pathway is favored.
Solvent Effects: The nature of the solvent can significantly impact reaction rates and product distribution. researchgate.net Protic solvents, such as aliphatic alcohols, have been shown to provide higher conversion rates and yields in nitrobenzene (B124822) hydrogenation compared to aprotic solvents. rsc.org The solvent can act as a hydrogen donor and influence the adsorption of reactants onto the catalyst surface. rsc.org For instance, in the hydrogenation of 2-nitro-2′-hydroxy-5′-methylazobenzene, proton-containing solvents like alcohols were found to promote the highest yields of the desired product. researchgate.net
Catalytic Surface: The catalyst itself is a key determinant of the reaction mechanism. The catalytic reduction is facilitated by the transfer of electrons from a reducing agent (like NaBH₄ or H₂) to the nitroaromatic compound via the catalyst's surface. rsc.orgnih.gov The surface potential of the metal nanoparticles used as catalysts strongly influences the rate of this electron transfer. rsc.org Catalysts with high surface area and a high density of active sites, such as metal nanoparticles supported on materials like porous silicon or graphene, enhance catalytic efficacy. rsc.orgnih.gov The interaction between the nitro compound and the catalyst surface is critical; for example, π-π stacking interactions can facilitate the adsorption of nitroanilines onto the catalyst, thereby promoting the reduction process. rsc.org The choice of metal (e.g., Pd, Pt, Ni) and support material can be tuned to favor the direct reduction pathway and suppress the formation of condensation products. researchgate.netrsc.orgresearchgate.net
Table 1: Influence of Reaction Parameters on Hydrogenation Pathways
| Parameter | Effect on Selectivity | Research Findings |
|---|---|---|
| Solvent Type | Protic solvents (e.g., alcohols) often enhance the rate and yield of the desired amine product. researchgate.netrsc.org | Statistical analysis of nitrobenzene hydrogenation across 17 solvents showed that the hydrogen donor and acceptor abilities are key factors. rsc.org |
| Catalyst Metal | Noble metals like Palladium (Pd) and Platinum (Pt) are highly active. Base metals like Nickel (Ni) are also effective. researchgate.netrsc.orgresearchgate.net | 5% Pd/C is a common catalyst for hydrogenating p-nitroaniline and 2-methoxy-5-nitroaniline. researchgate.netniscpr.res.in |
| Catalyst Support | High surface area supports (e.g., activated carbon, TiO₂, graphene) improve catalyst dispersion and activity. rsc.orgnih.gov | Graphene-supported catalysts can enhance electron transfer and provide more active sites. rsc.org |
| Reactant Adsorption | Strong adsorption of intermediates onto the catalyst surface can influence the reaction pathway. | π-π stacking interactions facilitate the adsorption of p-nitroaniline onto the catalyst surface, aiding reduction. rsc.org |
Nucleophilic Attack and Aromatic Substitution Mechanisms
The aromatic ring of 4-chloro-N-(2-methylpropyl)-2-nitroaniline is activated towards nucleophilic aromatic substitution (SNAr). This reactivity is primarily due to the presence of the strongly electron-withdrawing nitro group positioned ortho to the chlorine atom, which serves as a leaving group.
In a nucleophilic aromatic substitution (SNAr) reaction, a nucleophile attacks an electron-deficient aromatic ring, leading to the substitution of a leaving group. For this to occur, the ring must be activated by potent electron-withdrawing groups, and a good leaving group must be present. libretexts.org In 4-chloro-N-(2-methylpropyl)-2-nitroaniline, the nitro group significantly reduces the electron density of the aromatic ring, particularly at the ortho and para positions relative to it. This makes the carbon atom attached to the chlorine susceptible to attack by nucleophiles like hydroxide (B78521) (OH⁻) or alkoxides (RO⁻).
The generally accepted mechanism for SNAr involves two steps:
Addition of the Nucleophile: The nucleophile attacks the carbon atom bearing the leaving group (chlorine), forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge of this intermediate is delocalized over the aromatic ring and, crucially, onto the oxygen atoms of the ortho-nitro group. libretexts.orgnih.gov This stabilization is a key driving force for the reaction.
Loss of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the leaving group (chloride ion, Cl⁻).
Reactions of related chloronitrobenzenes with hydroxyl and alkoxyl nucleophiles are well-documented. For example, 5-chloro-2-nitroaniline (B48662) has been used as a substrate in SNAr reactions with nucleophiles such as methanol (B129727) and phenol. tandfonline.com The rate of these reactions is dependent on the nucleophilicity of the attacking species and the stability of the Meisenheimer complex.
The reactivity of the aromatic ring in 4-chloro-N-(2-methylpropyl)-2-nitroaniline is governed by the combined electronic effects (both inductive and resonance) of its three substituents. lumenlearning.comlumenlearning.comlibretexts.org
Nitro Group (-NO₂): This group is strongly electron-withdrawing through both the inductive effect (-I) and the resonance effect (-M). lumenlearning.comlibretexts.org It deactivates the ring towards electrophilic attack but strongly activates it for nucleophilic attack, especially when positioned ortho or para to the leaving group, as it can effectively stabilize the negative charge of the Meisenheimer intermediate. libretexts.org
Table 2: Summary of Substituent Electronic Effects
| Substituent Group | Inductive Effect | Resonance Effect | Overall Effect on SNAr Reactivity |
|---|---|---|---|
| -NO₂ (Nitro) | Strongly Withdrawing (-I) lumenlearning.com | Strongly Withdrawing (-M) libretexts.org | Strongly Activating |
| -Cl (Chloro) | Withdrawing (-I) lumenlearning.com | Donating (+M) libretexts.org | Acts as Leaving Group; -I effect activates the site of attack |
| -NHR (Alkylamino) | Weakly Withdrawing (-I) minia.edu.eg | Strongly Donating (+M) minia.edu.eg | Deactivating |
Photochemical and Radiolytic Degradation Mechanisms
The study of the environmental fate of synthetic organic compounds is critical to understanding their persistence, potential for bioaccumulation, and transformation into other potentially harmful products. While specific research on the photochemical and radiolytic degradation of 4-chloro-N-(2-methylpropyl)-2-nitroaniline is not extensively available in publicly accessible literature, the degradation pathways can be inferred from studies on structurally similar compounds.
Photo-induced Transformation Pathways
Photo-induced transformation, or photolysis, involves the degradation of a chemical compound through the absorption of light energy. For aromatic compounds like 4-chloro-N-(2-methylpropyl)-2-nitroaniline, this process can proceed through direct photolysis, where the molecule itself absorbs photons, or indirect photolysis, which is mediated by other light-absorbing substances in the environment.
The presence of a nitro group (-NO2) and a chlorine atom (-Cl) on the aniline ring, along with an N-alkyl group, suggests several potential photo-induced transformation pathways. Research on similar nitroaromatic compounds, such as 4-nitro-N,N-dimethylaniline, indicates that photoexcitation can lead to demethylation. nih.gov By analogy, 4-chloro-N-(2-methylpropyl)-2-nitroaniline could undergo dealkylation of the N-(2-methylpropyl) group.
Furthermore, studies on chlorophenols and nitroanilines suggest that hydroxyl radicals (•OH) play a significant role in their photochemical degradation in aqueous environments. These highly reactive species can be generated by the photolysis of other substances in the water, such as nitrates and dissolved organic matter. The hydroxyl radicals can attack the aromatic ring, leading to hydroxylation and subsequent ring cleavage. The chlorine atom may be substituted by a hydroxyl group, and the nitro group could be reduced or eliminated.
A plausible photo-induced transformation pathway for 4-chloro-N-(2-methylpropyl)-2-nitroaniline could involve the following steps:
Excitation of the molecule by UV radiation.
Homolytic cleavage of the C-N bond, leading to the detachment of the 2-methylpropyl group.
Attack by hydroxyl radicals on the aromatic ring, resulting in the formation of hydroxylated intermediates.
Dechlorination and/or denitration of the aromatic ring.
Further oxidation and degradation of the intermediates, potentially leading to the formation of smaller organic acids and eventually mineralization to CO2, H2O, and inorganic ions.
Advanced Oxidation Processes (AOPs) and Radical Scavenging Studies
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic and inorganic materials in water and wastewater by oxidation through reactions with hydroxyl radicals (•OH). mdpi.commdpi.com Common AOPs include ozonation (O3), UV/H2O2, and Fenton (Fe2+/H2O2) processes. nih.govresearchgate.net These methods are known for their high efficiency in degrading recalcitrant organic pollutants. mdpi.com
While direct studies on the application of AOPs to 4-chloro-N-(2-methylpropyl)-2-nitroaniline are scarce, research on the degradation of 4-chloro-2-nitrophenol (B165678) using various AOPs has shown significant compound reduction. nih.gov The degradation efficiency in these studies followed the order: UV/Fenton > UV/TiO2 > UV/H2O2 > Fenton > H2O2 > UV. nih.gov This suggests that AOPs that generate a higher concentration of hydroxyl radicals are more effective.
The degradation mechanism of 4-chloro-N-(2-methylpropyl)-2-nitroaniline via AOPs would likely involve the attack of hydroxyl radicals on the molecule. The potential reaction sites include the aromatic ring, the amino group, and the alkyl chain. The attack on the aromatic ring can lead to the formation of hydroxylated and dehalogenated byproducts. The N-alkyl group can also be oxidized.
Radical Scavenging Studies
To elucidate the role of different radical species in the degradation process, radical scavenging studies are employed. These studies involve the addition of specific chemical agents (scavengers) that selectively react with and "quench" certain radicals. By observing the effect of these scavengers on the degradation rate of the target compound, the contribution of each radical species can be determined.
For instance, to study the degradation of 4-chloro-N-(2-methylpropyl)-2-nitroaniline in an AOP, the following scavengers could be used:
Tert-butanol (B103910): A common scavenger for hydroxyl radicals (•OH).
Methanol or Ethanol: Scavenges both hydroxyl radicals and sulfate (B86663) radicals (SO4•-), though with different reaction rates.
Benzoquinone: Used to scavenge superoxide (B77818) radicals (O2•-).
By conducting degradation experiments in the presence and absence of these scavengers, it would be possible to identify the primary oxidant responsible for the decomposition of 4-chloro-N-(2-methylpropyl)-2-nitroaniline. For example, if the addition of tert-butanol significantly inhibits the degradation, it would indicate that hydroxyl radicals are the main species driving the reaction.
The data from such studies would be crucial for optimizing the AOP for the efficient removal of this compound from water sources.
Below is an interactive data table summarizing the potential degradation pathways and the methods used to study them.
| Degradation Mechanism | Key Reactive Species | Potential Transformation Products | Investigatory Technique |
| Photo-induced Transformation | Photons, Hydroxyl Radicals (•OH) | Dealkylated aniline, Hydroxylated intermediates, Dechlorinated products, Denitrated products | Photolysis experiments with product identification (e.g., using HPLC, GC-MS) |
| Advanced Oxidation Processes (AOPs) | Hydroxyl Radicals (•OH) | Hydroxylated aromatic compounds, Cleaved N-alkyl group, Mineralization products (CO2, H2O, Cl-, NO3-) | AOP reactor studies (e.g., UV/H2O2, Fenton), monitoring compound decay and intermediate formation |
| Radical Scavenging Studies | Specific radical scavengers (e.g., tert-butanol) | - | Degradation experiments with and without scavengers to determine the role of specific radicals |
Computational Chemistry and Theoretical Investigations of the Chemical Compound
Quantum Mechanical Studies of Molecular Structure and Conformation
Quantum mechanical calculations are fundamental to determining the three-dimensional arrangement of atoms in a molecule and its conformational flexibility.
Density Functional Theory (DFT) for Geometry Optimization and Vibrational Analysis
Density Functional Theory (DFT) is a widely used computational method for predicting the equilibrium geometry of molecules. By employing functionals like B3LYP with a suitable basis set (e.g., 6-311++G(d,p)), researchers can perform geometry optimization to find the lowest energy structure of 4-chloro-N-(2-methylpropyl)-2-nitroaniline. This process would yield precise bond lengths, bond angles, and dihedral angles.
Following geometry optimization, vibrational frequency analysis is typically performed. This calculation not only confirms that the optimized structure corresponds to a true energy minimum (indicated by the absence of imaginary frequencies) but also predicts the infrared (IR) and Raman spectra of the molecule. These theoretical spectra can be invaluable in interpreting experimental spectroscopic data.
Conformational Analysis and Potential Energy Surface Scans
The presence of the flexible N-(2-methylpropyl) group suggests that 4-chloro-N-(2-methylpropyl)-2-nitroaniline can exist in multiple conformations. A potential energy surface (PES) scan, performed by systematically rotating specific dihedral angles (e.g., around the C-N bonds), would be necessary to identify the different stable conformers and the energy barriers between them. This analysis provides a deeper understanding of the molecule's flexibility and the relative populations of its conformers at different temperatures.
Electronic Structure Analysis and Spectroscopic Property Prediction
Understanding the electronic structure of a molecule is key to predicting its reactivity and spectroscopic behavior.
HOMO-LUMO Energy Gap and Electron Density Distribution
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the frontier orbitals that play a crucial role in chemical reactions. The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is an important indicator of a molecule's chemical stability and reactivity. mdpi.com A smaller gap generally suggests higher reactivity.
Analysis of the electron density distribution and the shapes of the HOMO and LUMO would reveal the electron-rich and electron-poor regions of 4-chloro-N-(2-methylpropyl)-2-nitroaniline, indicating the likely sites for electrophilic and nucleophilic attack.
Prediction of Vibrational and Electronic Spectra
As mentioned, DFT calculations can predict vibrational spectra (IR and Raman). globalresearchonline.net Furthermore, Time-Dependent DFT (TD-DFT) can be used to predict the electronic absorption spectrum (UV-Vis). This calculation provides information about the electronic transitions between molecular orbitals, which are responsible for the molecule's color and its interaction with light.
Simulation of Reaction Pathways and Transition States
Theoretical chemistry can also be used to model chemical reactions involving 4-chloro-N-(2-methylpropyl)-2-nitroaniline. By mapping the potential energy surface for a proposed reaction, researchers can identify the transition state—the highest energy point along the reaction coordinate. The energy of the transition state determines the activation energy of the reaction, providing insights into the reaction kinetics. This approach could be used to study, for example, the synthesis of this compound or its potential degradation pathways.
While the specific computational data for 4-chloro-N-(2-methylpropyl)-2-nitroaniline is not yet available, the theoretical frameworks described above provide a clear roadmap for future research into this compound. Such studies would undoubtedly contribute to a more comprehensive understanding of its chemical and physical properties.
Calculation of Activation Barriers and Reaction Energetics
The study of reaction mechanisms involving 4-chloro-N-(2-methylpropyl)-2-nitroaniline heavily relies on the computational determination of potential energy surfaces. Quantum mechanical methods, particularly Density Functional Theory (DFT), are instrumental in mapping the energetic pathways of reactions. These calculations allow for the identification of transition states, which are critical saddle points on the potential energy surface that connect reactants to products. The energy difference between the reactants and the transition state defines the activation barrier (activation energy, Ea), a key parameter that dictates the rate of a chemical reaction.
The choice of computational method is crucial for obtaining reliable results. Functionals like B3LYP, in conjunction with appropriate basis sets such as 6-311++G(d,p), are commonly used for these types of calculations. For more demanding systems or for benchmarking purposes, higher-level ab initio methods like Møller-Plesset perturbation theory (MP2) or Coupled Cluster (CC) theory may be employed. The table below presents hypothetical data for a representative reaction, illustrating the kind of information that can be obtained from such computational studies.
| Reaction Step | Parameter | Calculated Value (kcal/mol) |
|---|---|---|
| Formation of Meisenheimer Complex | Activation Energy (Ea) | 18.5 |
| Enthalpy of Reaction (ΔH) | -5.2 | |
| Chloride Ion Departure | Activation Energy (Ea) | 12.3 |
| Enthalpy of Reaction (ΔH) | -8.7 | |
| Overall Reaction | Overall Activation Energy (Ea) | 18.5 |
| Overall Enthalpy of Reaction (ΔH) | -13.9 |
Modeling of Intermolecular Interactions and Solvent Effects
The behavior of 4-chloro-N-(2-methylpropyl)-2-nitroaniline in a condensed phase is governed by a complex network of intermolecular interactions. These non-covalent forces, which include hydrogen bonding, dipole-dipole interactions, and van der Waals forces, play a critical role in determining the compound's physical properties, such as its melting point, boiling point, and solubility. The nitro and amino groups in the molecule are capable of acting as hydrogen bond acceptors and donors, respectively, leading to the formation of specific intermolecular associations.
Computational modeling is an invaluable tool for exploring these interactions. Molecular mechanics (MM) and quantum mechanics (QM) methods can be used to calculate the geometry and energy of dimers or larger clusters of molecules, providing quantitative insights into the strength and nature of the intermolecular forces. For example, DFT calculations can be used to determine the binding energy of a hydrogen-bonded dimer of 4-chloro-N-(2-methylpropyl)-2-nitroaniline, revealing the energetic favorability of such an interaction.
Furthermore, the properties of 4-chloro-N-(2-methylpropyl)-2-nitroaniline are significantly influenced by its environment, particularly the solvent in which it is dissolved. Solvent effects can be modeled computationally using either implicit or explicit solvation models. Implicit models, such as the Polarizable Continuum Model (PCM), represent the solvent as a continuous dielectric medium, which is computationally efficient for estimating the bulk solvent effect on properties like molecular geometry and electronic structure. Explicit solvation models, on the other hand, involve the inclusion of a number of individual solvent molecules around the solute, allowing for a more detailed and accurate description of specific solute-solvent interactions, such as hydrogen bonding.
The influence of the solvent on the electronic properties of nitroaniline derivatives is a well-documented phenomenon. For instance, the dipole moment of the molecule is expected to increase in more polar solvents due to the stabilization of charge separation. This, in turn, can affect the molecule's reactivity and its spectroscopic properties. The table below illustrates how the calculated dipole moment of a model nitroaniline compound might vary with the dielectric constant of the solvent, based on computational modeling.
| Solvent | Dielectric Constant (ε) | Calculated Dipole Moment (Debye) |
|---|---|---|
| Gas Phase | 1.0 | 5.8 |
| Toluene (B28343) | 2.4 | 6.5 |
| Acetone | 20.7 | 7.8 |
| Ethanol | 24.6 | 8.1 |
| Water | 78.4 | 9.2 |
Advanced Spectroscopic Characterization Methodologies for the Chemical Compound
Vibrational Spectroscopy for Structural Elucidation
Vibrational spectroscopy, encompassing Fourier Transform Infrared (FT-IR) and Raman techniques, is instrumental in identifying the functional groups and vibrational modes within a molecule.
FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, causing its bonds to vibrate. The resulting spectrum provides a unique fingerprint based on the molecule's functional groups. For 4-chloro-N-(2-methylpropyl)-2-nitroaniline, the spectrum is characterized by vibrations from the N-H group, the aromatic ring, the nitro group, the alkyl chain, and the carbon-chlorine bond.
The analysis can be extrapolated from its parent compound, 4-chloro-2-nitroaniline (B28928). Key vibrational bands for 4-chloro-2-nitroaniline include N-H bending modes at 1628 cm⁻¹ (scissoring) and 801 cm⁻¹ (out-of-plane bending). researchgate.net The introduction of the N-(2-methylpropyl) group introduces additional characteristic bands. The single N-H stretching vibration of the secondary amine is expected in the region of 3300-3500 cm⁻¹. Aliphatic C-H stretching vibrations from the isobutyl group would appear just below 3000 cm⁻¹, while their bending vibrations would be observed in the 1350-1470 cm⁻¹ range. The strong asymmetric and symmetric stretching vibrations of the NO₂ group are defining features, typically found near 1570-1485 cm⁻¹ and 1370-1320 cm⁻¹, respectively. Aromatic C-H vibrations and C=C ring stretching modes also contribute to the complex spectrum.
Table 1: Predicted FT-IR Peak Assignments for 4-chloro-N-(2-methylpropyl)-2-nitroaniline
| Wavenumber (cm⁻¹) | Intensity | Assignment |
|---|---|---|
| ~3400 | Medium | N-H Stretch (Secondary Amine) |
| 3100-3000 | Medium | Aromatic C-H Stretch |
| 2960-2870 | Medium-Strong | Aliphatic C-H Stretch (isobutyl) |
| ~1610 | Strong | Aromatic C=C Ring Stretch |
| ~1530 | Very Strong | Asymmetric NO₂ Stretch |
| 1470-1440 | Medium | Aliphatic C-H Bend (isobutyl) |
| ~1350 | Very Strong | Symmetric NO₂ Stretch |
| ~1260 | Strong | C-N Stretch |
| ~820 | Strong | C-H Out-of-Plane Bend |
| ~750 | Strong | C-Cl Stretch |
Raman spectroscopy is a complementary technique to FT-IR that measures the inelastic scattering of monochromatic light. It is particularly sensitive to non-polar and symmetric molecular vibrations. The Raman spectrum of 4-chloro-N-(2-methylpropyl)-2-nitroaniline would be dominated by the symmetric vibrations of the nitro group and the stretching of the aromatic ring.
Based on studies of the related compound 4-chloro-2-nitroaniline, characteristic Raman bands include C-N stretching at 1256 cm⁻¹, N-H out-of-plane bending at 838 and 812 cm⁻¹, and C-Cl vibrations at 584 cm⁻¹. researchgate.net The symmetric NO₂ stretch, which is very strong in the Raman spectrum of nitroanilines, is a key diagnostic peak. researchgate.netresearchgate.net The addition of the isobutyl group would introduce signals corresponding to C-C and C-H vibrations within the alkyl chain.
Surface-Enhanced Raman Spectroscopy (SERS) can be employed to significantly amplify the Raman signal, which is useful for detecting trace amounts of the compound. SERS studies on nitroaniline isomers have shown that the chemisorption interaction with the metallic nanoparticle surface can influence the spectral pattern, often enhancing the vibrations of the nitro and amino groups. researchgate.netnih.gov
Table 2: Predicted Raman Peak Assignments for 4-chloro-N-(2-methylpropyl)-2-nitroaniline
| Wavenumber (cm⁻¹) | Intensity | Assignment |
|---|---|---|
| ~3080 | Medium | Aromatic C-H Stretch |
| ~2950 | Strong | Aliphatic C-H Stretch (isobutyl) |
| ~1600 | Strong | Aromatic C=C Ring Stretch |
| ~1340 | Very Strong | Symmetric NO₂ Stretch |
| ~1260 | Medium | C-N Stretch |
| ~840 | Medium | Ring Breathing Mode |
| ~750 | Strong | C-Cl Stretch |
Nuclear Magnetic Resonance (NMR) Spectroscopy for Molecular Connectivity
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure, providing information on the chemical environment and connectivity of each atom.
¹H NMR provides information about the number and environment of hydrogen atoms. For 4-chloro-N-(2-methylpropyl)-2-nitroaniline, the aromatic region would display three distinct signals corresponding to the protons on the substituted benzene (B151609) ring. The isobutyl group would produce a characteristic set of signals: a doublet for the two CH₂ protons adjacent to the nitrogen, a multiplet for the single CH proton, and a doublet for the six equivalent protons of the two terminal methyl groups. The N-H proton would appear as a broad singlet or a triplet, depending on coupling to the adjacent CH₂ group.
¹³C NMR spectroscopy identifies the different carbon environments in the molecule. Six distinct signals are expected for the aromatic carbons, with their chemical shifts influenced by the electron-withdrawing nitro and chloro groups and the electron-donating N-alkylamino group. The isobutyl group would contribute three signals: one for the CH₂ carbon, one for the CH carbon, and one for the two equivalent CH₃ carbons.
Table 3: Predicted ¹H NMR Chemical Shift Assignments (in CDCl₃)
| Proton Assignment | Predicted δ (ppm) | Multiplicity | Coupling Constant (J, Hz) | Integration |
|---|---|---|---|---|
| H (Aromatic) | ~8.1 | d | ~2.5 | 1H |
| H (Aromatic) | ~7.4 | dd | ~9.0, 2.5 | 1H |
| H (Aromatic) | ~6.8 | d | ~9.0 | 1H |
| N-H | ~6.0 | br t | ~5.0 | 1H |
| N-CH₂ | ~3.1 | t | ~6.5 | 2H |
| CH(CH₃)₂ | ~2.0 | m | ~6.7 | 1H |
| CH(CH₃)₂ | ~1.0 | d | ~6.7 | 6H |
Table 4: Predicted ¹³C NMR Chemical Shift Assignments (in CDCl₃)
| Carbon Assignment | Predicted δ (ppm) |
|---|---|
| C-NH | ~145 |
| C-NO₂ | ~135 |
| C-Cl | ~125 |
| C (Aromatic) | ~130 |
| C (Aromatic) | ~126 |
| C (Aromatic) | ~115 |
| N-CH₂ | ~54 |
| CH(CH₃)₂ | ~28 |
| CH(CH₃)₂ | ~20 |
To unambiguously confirm the assignments made in 1D NMR spectra, 2D NMR experiments are essential.
COSY (Correlation Spectroscopy): This experiment would reveal proton-proton couplings. It would show a clear correlation path along the isobutyl chain: from the N-H proton to the N-CH₂ protons, from the N-CH₂ protons to the CH proton, and finally from the CH proton to the terminal CH₃ protons.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom. It would be used to definitively assign the ¹³C signals for the CH, CH₂, and CH₃ groups of the isobutyl moiety and the protonated aromatic carbons.
Mass Spectrometry for Molecular Identification and Fragmentation Analysis
Mass spectrometry (MS) is used to determine the molecular weight and elemental composition of a molecule and to deduce its structure from fragmentation patterns. The molecular formula of 4-chloro-N-(2-methylpropyl)-2-nitroaniline is C₁₀H₁₃ClN₂O₂, with a molecular weight of approximately 228.68 g/mol .
In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at m/z 228. Due to the presence of chlorine, an isotopic peak ([M+2]⁺) would also be present at m/z 230 with an intensity of approximately one-third that of the molecular ion peak, which is a characteristic signature for a monochlorinated compound. nih.gov
The fragmentation of the molecular ion provides structural information. Common fragmentation pathways for N-alkyl anilines involve alpha-cleavage, where the bond adjacent to the nitrogen atom breaks.
Loss of a propyl radical: A major fragmentation pathway would be the loss of a propyl radical (•CH(CH₃)₂), resulting from cleavage of the C-C bond beta to the nitrogen, leading to a prominent fragment ion.
Loss of an isobutyl group: Cleavage of the N-C bond of the isobutyl group would lead to a fragment at m/z 171, corresponding to the [4-chloro-2-nitroaniline]⁺ radical cation.
Fragmentation of the aromatic core: Further fragmentation would resemble that of 4-chloro-2-nitroaniline, which includes the loss of NO₂ (46 Da) or O (16 Da) from the molecular ion or subsequent fragments. nih.govnist.gov
Table 5: Predicted Mass Spectrometry Fragments
| m/z | Possible Fragment |
|---|---|
| 228/230 | [M]⁺ (Molecular Ion) |
| 185/187 | [M - C₃H₇]⁺ |
| 172/174 | [M - C₄H₈]⁺ |
| 171/173 | [M - C₄H₉]⁺ |
| 126/128 | [M - C₄H₉ - NO₂]⁺ |
High-Resolution Mass Spectrometry (HRMS)
High-Resolution Mass Spectrometry (HRMS) is a critical tool for determining the elemental composition of a molecule with high accuracy and precision. longdom.org Unlike low-resolution mass spectrometry, HRMS can measure the mass-to-charge ratio (m/z) of an ion to within a few parts per million (ppm), which is often sufficient to assign a unique molecular formula. longdom.orgnih.gov
For 4-chloro-N-(2-methylpropyl)-2-nitroaniline, HRMS would be used to confirm its molecular formula, C₁₀H₁₃ClN₂O₂. By calculating the theoretical exact mass from the masses of the most abundant isotopes of each element (¹²C, ¹H, ³⁵Cl, ¹⁴N, and ¹⁶O), a highly accurate theoretical value is obtained. The experimental mass measured by an HRMS instrument, such as a Time-Of-Flight (TOF) or Orbitrap analyzer, would then be compared to this theoretical value. A match within a small tolerance (typically < 5 ppm) provides strong evidence for the proposed elemental composition.
| Parameter | Value |
|---|---|
| Molecular Formula | C₁₀H₁₃ClN₂O₂ |
| Theoretical Exact Mass (Monoisotopic) | 228.0666 Da |
| Expected [M+H]⁺ Ion | 229.0739 Da |
| Expected [M+Na]⁺ Ion | 251.0559 Da |
Tandem Mass Spectrometry (MS/MS) for Fragmentation Pathways
Tandem Mass Spectrometry (MS/MS) is a powerful technique used to determine the structure of a molecule by fragmenting a selected precursor ion and analyzing the resulting product ions. unito.it This process provides valuable information about the connectivity of atoms within the molecule. In an MS/MS experiment, the molecular ion (or a protonated adduct) of 4-chloro-N-(2-methylpropyl)-2-nitroaniline would be isolated and then subjected to collision-induced dissociation (CID). unito.itnih.gov
The fragmentation of nitroaromatic compounds under electron ionization often involves characteristic losses of the nitro group (NO₂, 46 Da) or parts of it (NO, 30 Da). nih.govresearchgate.net For the N-alkylated structure of 4-chloro-N-(2-methylpropyl)-2-nitroaniline, key fragmentation pathways would also involve the cleavage of the N-alkyl bond. The isobutyl group could be lost as a radical (57 Da) or undergo rearrangements. The analysis of these fragmentation patterns allows for the structural confirmation of the molecule.
| Precursor Ion (m/z) | Proposed Fragment Ion (m/z) | Proposed Neutral Loss | Fragment Identity |
|---|---|---|---|
| 228 | 211 | OH | [M-OH]⁺ |
| 228 | 182 | NO₂ | [M-NO₂]⁺ |
| 228 | 171 | C₄H₉ (isobutyl) | [M-C₄H₉]⁺ |
| 182 | 154 | CO | [M-NO₂-CO]⁺ |
| 171 | 125 | NO₂ | [M-C₄H₉-NO₂]⁺ |
X-ray Crystallography and Diffraction Techniques
Single Crystal X-ray Diffraction for Absolute Structure Determination
To perform this analysis, a high-quality single crystal of 4-chloro-N-(2-methylpropyl)-2-nitroaniline would be required. The crystal is exposed to a monochromatic X-ray beam, and the resulting diffraction pattern is collected and analyzed. While specific crystallographic data for the title compound are not available, analysis of the closely related parent compound, 4-chloro-2-nitroaniline, reveals key structural features that might be preserved. nih.govsigmaaldrich.commatrix-fine-chemicals.com For instance, studies on similar nitroaniline derivatives often show a planar or near-planar arrangement of the aromatic ring and the nitro group, with potential for intermolecular hydrogen bonding involving the amine and nitro functionalities. daneshyari.com
| Parameter | Value |
|---|---|
| Chemical Formula | C₆H₅ClN₂O₂ |
| Crystal System | Monoclinic |
| Space Group | Pc |
| a (Å) | 11.272 |
| b (Å) | 3.8023 |
| c (Å) | 17.016 |
| β (°) | 97.051 |
| Volume (ų) | 723.8 |
Powder X-ray Diffraction for Crystalline Phase Analysis
Powder X-ray Diffraction (PXRD) is used to analyze the crystalline nature of a bulk sample. mdpi.com Unlike SC-XRD, which requires a single crystal, PXRD can be performed on a polycrystalline powder. acs.org The technique is valuable for identifying the crystalline phase, assessing sample purity, and determining unit cell parameters. ijsr.net
A PXRD pattern for a pure, crystalline sample of 4-chloro-N-(2-methylpropyl)-2-nitroaniline would exhibit a unique series of diffraction peaks at specific 2θ angles. The position and intensity of these peaks are characteristic of the compound's crystal lattice. This pattern serves as a "fingerprint" for the crystalline solid, allowing for its identification in mixtures and for quality control purposes. The sharpness of the peaks can also provide an indication of the degree of crystallinity.
Other Spectroscopic Techniques
Ultraviolet-Visible (UV-Vis) Spectroscopy for Electronic Transitions
Ultraviolet-Visible (UV-Vis) spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, providing information about the electronic transitions within a molecule. usc.edu The presence of chromophores, such as the nitro group and the substituted benzene ring in 4-chloro-N-(2-methylpropyl)-2-nitroaniline, gives rise to characteristic absorption bands.
The UV-Vis spectrum of this compound is expected to show distinct absorption maxima (λmax) corresponding to π → π* and n → π* electronic transitions. The nitroaniline system features an electron-donating amino group and an electron-withdrawing nitro group conjugated through the benzene ring, which typically results in a strong absorption band at longer wavelengths due to an intramolecular charge transfer (ICT) transition. ulisboa.ptrsc.org For comparison, various nitroaniline isomers show major absorption bands between 300 and 430 nm. researchgate.netresearchgate.net The exact position and intensity of these bands are influenced by the solvent polarity.
| Expected Transition Type | Associated Chromophore | Approximate Expected λmax Range (nm) |
|---|---|---|
| π → π | Aromatic Ring | 200 - 280 |
| n → π | Nitro Group (-NO₂) | ~270 - 300 |
| Intramolecular Charge Transfer (ICT) | NH-R → Aromatic Ring → NO₂ | 350 - 450 |
X-ray Photoelectron Spectroscopy (XPS) for Surface Chemical States
X-ray Photoelectron Spectroscopy (XPS) is a highly surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. XPS spectra are obtained by irradiating a material with a beam of X-rays while simultaneously measuring the kinetic energy and number of electrons that escape from the top 1 to 10 nm of the material being analyzed.
For a molecule such as 4-chloro-N-(2-methylpropyl)-2-nitroaniline, XPS provides detailed information about the chemical environment of each constituent element—carbon, nitrogen, oxygen, and chlorine. The binding energy of the core-level electrons is sensitive to the local chemical environment, including oxidation states, bonding partners, and substituent effects.
Detailed Research Findings:
Nitrogen (N 1s): The N 1s spectrum is expected to show two distinct peaks corresponding to the two different nitrogen environments. The nitrogen atom in the nitro group will exhibit a higher binding energy due to its higher oxidation state and strong electron withdrawal. In contrast, the nitrogen atom of the N-(2-methylpropyl)amino group will have a lower binding energy. Studies on p-nitroaniline have shown similar differentiation between the amino and nitro group nitrogens. researchgate.net
Carbon (C 1s): The C 1s spectrum will be complex, consisting of several overlapping peaks corresponding to the different carbon atoms in the molecule. The aromatic carbon atoms will have distinct binding energies based on their proximity to the substituents. The carbon atom bonded to the chlorine will be shifted to a higher binding energy, as will the carbon bonded to the nitro group. The carbon atom attached to the amino group will also experience a shift. The aliphatic carbons of the 2-methylpropyl group will have the lowest binding energies.
Oxygen (O 1s): The O 1s spectrum is expected to show a single major peak corresponding to the two oxygen atoms of the nitro group.
Chlorine (Cl 2p): The Cl 2p spectrum will exhibit a characteristic doublet (Cl 2p₃/₂ and Cl 2p₁/₂) due to spin-orbit coupling. The binding energy will be indicative of a covalent C-Cl bond on an aromatic ring.
The following table summarizes the expected binding energy ranges for the different chemical states in 4-chloro-N-(2-methylpropyl)-2-nitroaniline, based on typical values for similar functional groups.
| Element | Core Level | Chemical Environment | Expected Binding Energy (eV) |
| Nitrogen | N 1s | Nitro Group (-NO₂) | 405.0 - 407.0 |
| Nitrogen | N 1s | Amino Group (-NHR) | 399.0 - 401.0 |
| Oxygen | O 1s | Nitro Group (-NO₂) | 532.0 - 534.0 |
| Chlorine | Cl 2p₃/₂ | Aromatic C-Cl | 200.0 - 202.0 |
| Carbon | C 1s | C-Cl | 286.0 - 288.0 |
| Carbon | C 1s | C-NO₂ | 286.0 - 288.0 |
| Carbon | C 1s | C-N | 285.5 - 287.5 |
| Carbon | C 1s | Aromatic C-C/C-H | 284.5 - 285.5 |
| Carbon | C 1s | Aliphatic C-C/C-H | 283.5 - 285.0 |
Note: These are estimated values and can vary based on experimental conditions and the specific surface interactions of the molecule.
High-Resolution Electron Energy Loss Spectroscopy (HREELS) for Surface Adsorption
High-Resolution Electron Energy Loss Spectroscopy (HREELS) is a powerful technique used in surface science to study the vibrational modes of adsorbed species. princeton.eduwikipedia.org It involves scattering a monoenergetic beam of low-energy electrons from a surface and analyzing the energy of the scattered electrons. The energy losses correspond to the excitation of vibrational quanta of the adsorbate and the substrate, providing information analogous to infrared and Raman spectroscopy but with much higher surface sensitivity. researchgate.net
HREELS can determine the chemical nature of adsorbates, their bonding geometry, and their orientation on a surface. The selection rules for HREELS depend on the scattering mechanism. In specular scattering (dipole scattering), only vibrational modes with a dynamic dipole moment perpendicular to the surface are strongly observed. In off-specular scattering (impact scattering), all vibrational modes are potentially active.
Detailed Research Findings:
Specific HREELS studies on the surface adsorption of 4-chloro-N-(2-methylpropyl)-2-nitroaniline have not been reported. However, the application of HREELS to this molecule would provide significant insights into its interaction with a substrate surface. The analysis would focus on identifying the characteristic vibrational modes of the molecule and observing how they are perturbed upon adsorption.
The key vibrational modes for 4-chloro-N-(2-methylpropyl)-2-nitroaniline include:
N-H stretching: In the secondary amine group.
C-H stretching: Aromatic and aliphatic (from the isobutyl group).
NO₂ stretching: Symmetric and asymmetric modes of the nitro group.
C-N stretching: For both the amino and nitro groups.
C-Cl stretching: Of the chlorobenzene (B131634) moiety.
Aromatic ring modes: C=C stretching and ring deformation modes.
By analyzing the relative intensities of these modes in specular vs. off-specular HREELS spectra, the orientation of the adsorbed molecule can be deduced. For instance, if the molecule adsorbs with its aromatic ring parallel to the surface, the out-of-plane C-H bending modes would be strong in the specular spectrum. Conversely, if the ring is oriented perpendicular to the surface, the in-plane vibrational modes would be more prominent. The interaction with the surface can also cause shifts in vibrational frequencies, indicating the strength and nature of the adsorbate-substrate bond. For example, a strong interaction through the nitro group's oxygen atoms or the amino group's nitrogen atom would lead to significant shifts in their respective stretching frequencies.
The following table presents the expected frequency ranges for the principal vibrational modes of 4-chloro-N-(2-methylpropyl)-2-nitroaniline.
| Vibrational Mode | Functional Group | Expected Frequency Range (cm⁻¹) |
| N-H Stretch | Secondary Amine | 3300 - 3500 |
| Aromatic C-H Stretch | Benzene Ring | 3000 - 3100 |
| Aliphatic C-H Stretch | Isobutyl Group | 2850 - 2960 |
| Asymmetric NO₂ Stretch | Nitro Group | 1500 - 1570 |
| Symmetric NO₂ Stretch | Nitro Group | 1330 - 1370 |
| C=C Aromatic Stretch | Benzene Ring | 1400 - 1600 |
| C-N Stretch | Amino Group | 1250 - 1350 |
| C-N Stretch | Nitroaromatic | 840 - 870 |
| C-Cl Stretch | Chlorobenzene | 600 - 800 |
Note: These frequency ranges are typical for the specified functional groups and can be influenced by adsorption onto a surface.
Based on a comprehensive search of available scientific literature, there is currently no specific information on the environmental biotransformation and degradation pathways of the chemical compound 4-chloro-N-(2-methylpropyl)-2-nitroaniline .
Furthermore, no information was found concerning the enzymatic biotransformation processes, including the involvement of nitroreductase and dehalogenase enzyme systems, or the identification of metabolic intermediates and catabolic pathways specifically for 4-chloro-N-(2-methylpropyl)-2-nitroaniline.
Therefore, the requested article with the specified detailed outline cannot be generated with scientifically accurate and verifiable information at this time.
Based on a comprehensive search of available scientific literature, there is no specific information regarding the environmental biotransformation, degradation pathways, or the factors influencing the biodegradation of the chemical compound 4-chloro-N-(2-methylpropyl)-2-nitroaniline .
Studies detailing the advanced analytical characterization of its metabolites using techniques such as Chromatographic-Mass Spectrometric (GC-MS, HPLC-MS) methods or Compound Specific Isotope Analysis (CSIA) for this particular molecule could not be found. Similarly, research outlining the effects of environmental parameters (pH, temperature, redox potential) or the influence of substrate concentration and bioavailability on its biodegradation efficiency and kinetics is not present in the accessible scientific domain.
Therefore, it is not possible to provide a detailed, scientifically accurate article on the specified topics for this compound as per the requested outline. The available research focuses on structurally related but different compounds, and per the instructions to focus solely on "4-chloro-N-(2-methylpropyl)-2-nitroaniline," no further information can be provided.
Advanced Applications and Research Directions of the Chemical Compound
Utility as a Precursor in Complex Organic Synthesis
There is no specific information available in scientific literature detailing the use of 4-chloro-N-(2-methylpropyl)-2-nitroaniline as a precursor in complex organic synthesis. Research and commercial applications heavily focus on the precursor molecule, 4-chloro-2-nitroaniline (B28928).
Intermediate in the Synthesis of Dyes and Pigments
While 4-chloro-2-nitroaniline is a well-documented intermediate in the manufacturing of various pigments, there is no available data to suggest that 4-chloro-N-(2-methylpropyl)-2-nitroaniline is used for the synthesis of specific dyes or pigments.
Building Block for Advanced Materials and Polymers
Research in Environmental Remediation Technologies
Specific research on the environmental remediation of 4-chloro-N-(2-methylpropyl)-2-nitroaniline is not available. Broader research on nitroaromatic contaminants provides a general context, but lacks specific findings for this particular compound.
Optimization of Biological Treatment Systems for Nitroaromatic Contaminants
General studies on nitroaromatic compounds indicate that biological treatment is a viable remediation strategy. Microorganisms can degrade these compounds, often by first reducing the nitro group. However, no studies have been published that focus on optimizing these systems specifically for 4-chloro-N-(2-methylpropyl)-2-nitroaniline.
Integration with Physical and Chemical Remediation Processes
Physical and chemical remediation processes, such as adsorption and advanced oxidation, are employed for the treatment of nitroaromatic compounds. There is no literature available on the integration of these processes for the specific remediation of 4-chloro-N-(2-methylpropyl)-2-nitroaniline.
Emerging Research Areas
There are no identifiable emerging research areas specifically focused on 4-chloro-N-(2-methylpropyl)-2-nitroaniline at this time.
Exploration of Non-linear Optical (NLO) Properties
No research data is available for the non-linear optical properties of 4-chloro-N-(2-methylpropyl)-2-nitroaniline. Studies on the related compound, 4-chloro-2-nitroaniline, have shown it to possess significant second harmonic generation (SHG) efficiency, but similar characterization for its N-alkylated derivative has not been reported.
Development of Novel Analytical Probes or Sensors
There are no published studies detailing the development or application of 4-chloro-N-(2-methylpropyl)-2-nitroaniline as an analytical probe or sensor. The specific chromophoric and fluorophoric properties that would underpin such applications have not been investigated for this compound.
Investigations into Catalyst Development for Related Transformations
No literature was found describing the use of 4-chloro-N-(2-methylpropyl)-2-nitroaniline as a precursor, ligand, or catalyst in the development of catalytic systems for chemical transformations.
Q & A
Basic: What synthetic routes are recommended for preparing 4-chloro-N-(2-methylpropyl)-2-nitroaniline, and which intermediates require rigorous characterization?
Methodological Answer:
A common approach involves sequential nitration and alkylation. First, nitration of 4-chloroaniline at the ortho position yields 4-chloro-2-nitroaniline (confirmed via TLC and melting point analysis). Subsequent alkylation with 2-methylpropyl bromide under basic conditions (e.g., K₂CO₃ in DMF) introduces the isobutyl group. Critical intermediates include:
- 4-Chloroaniline : Verify purity via HPLC (>98%) to avoid competing side reactions .
- 4-Chloro-2-nitroaniline : Characterize using H/C NMR and high-resolution mass spectrometry (HRMS) to confirm regioselectivity and rule out meta-nitro byproducts .
Basic: What analytical techniques are essential for confirming the structure and purity of 4-chloro-N-(2-methylpropyl)-2-nitroaniline?
Methodological Answer:
- NMR Spectroscopy : H NMR should resolve the aromatic protons (ABX coupling patterns for nitro and chloro substituents) and the isobutyl group’s methyl signals (δ ~0.9–1.2 ppm). C NMR confirms the nitro group’s electron-withdrawing effects (C-2 at δ ~145–150 ppm) .
- HRMS : Validate molecular formula (e.g., C₁₀H₁₂ClN₂O₂) with <2 ppm error .
- HPLC-PDA : Monitor purity (>99%) using a C18 column (acetonitrile/water gradient) to detect trace isomers or degradation products .
Advanced: How can researchers address contradictory spectral data for the nitro and chloro substituents’ electronic effects in this compound?
Methodological Answer:
Conflicting NMR or IR data may arise from solvent polarity or tautomerism. Strategies include:
- Variable-Temperature NMR : Resolve dynamic effects (e.g., rotational barriers) by acquiring spectra at 25°C and −40°C .
- Computational Modeling : Compare experimental N NMR shifts with density functional theory (DFT)-calculated values to validate electronic environments .
- X-ray Crystallography : Resolve ambiguities in substituent orientation and hydrogen bonding .
Advanced: What reaction conditions optimize the introduction of the 2-methylpropyl group while minimizing N- vs. O-alkylation?
Methodological Answer:
Alkylation selectivity depends on:
- Base Choice : Use weak bases (e.g., NaHCO₃) to avoid deprotonating the nitro group, which could lead to O-alkylation .
- Solvent Effects : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of the aniline nitrogen .
- Catalysis : Copper(I) iodide (5 mol%) improves coupling efficiency in Ullmann-type reactions, reducing side-product formation .
Monitor reaction progress via GC-MS to detect byproducts like 4-chloro-2-nitroanisole .
Advanced: How can researchers resolve discrepancies in reported melting points or solubility data for this compound?
Methodological Answer:
Variations may stem from polymorphs or impurities. Mitigation steps:
- Recrystallization Optimization : Test solvents (e.g., ethanol/water vs. chloroform/hexane) to isolate the most stable polymorph .
- Thermogravimetric Analysis (TGA) : Rule out solvent inclusion in crystals, which alters melting behavior .
- DSC (Differential Scanning Calorimetry) : Compare enthalpy of fusion across batches to confirm consistency .
Basic: What are the stability considerations for long-term storage of 4-chloro-N-(2-methylpropyl)-2-nitroaniline?
Methodological Answer:
- Light Sensitivity : Store in amber vials at −20°C under inert gas (argon) to prevent nitro group photoreduction .
- Moisture Control : Use desiccants (silica gel) to avoid hydrolysis of the aniline group .
- Periodic Purity Checks : Reanalyze via HPLC every 6 months; degradation products (e.g., 4-chloro-2-aminophenol ) indicate instability .
Advanced: How can computational methods predict the reactivity of 4-chloro-N-(2-methylpropyl)-2-nitroaniline in electrophilic substitution reactions?
Methodological Answer:
- DFT Calculations : Map Fukui indices to identify nucleophilic/electrophilic sites. For example, the chloro-substituted position may exhibit higher electrophilicity than the nitro-bearing ring .
- Molecular Electrostatic Potential (MEP) : Visualize charge distribution to predict regioselectivity in sulfonation or halogenation .
- Kinetic Studies : Compare computed activation energies (e.g., nitration vs. bromination) with experimental yields to validate models .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
